Cas no 64230-04-2 (Benzenamine, 2,3-dibromo-N,N-dimethyl-)

• Product Name: Benzenamine, 2,3-dibromo-N,N-dimethyl-
• CAS No: 64230-04-2
• MF: C₈H₉Br₂N
• MW: 278.971760511398
• CID: 1673605
• Update Time: 2024-09-03

Benzenamine, 2,3-dibromo-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,3-dibromo-N,N-dimethyl-

• Inchi： 1S/C8H9Br2N/c1-11(2)7-5-3-4-6(9)8(7)10/h3-5H,1-2H3
• InChI Key： NFILWCTYWMQPMQ-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=CC=CC(Br)=C1Br

Computed Properties

• Exact Mass: 276.91017
• Monoisotopic Mass: 276.91
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• Density: 1.745±0.06 g/cm3(Predicted)
• Boiling Point: 311.1±27.0 °C(Predicted)
• PSA: 3.24
• pka: 3.20±0.28(Predicted)